Cas no 1343213-61-5 (3-(1-methoxypropan-2-yl)oxyaniline)

• Product Name: 3-(1-methoxypropan-2-yl)oxyaniline
• CAS No: 1343213-61-5
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5817365
• PubChem ID: 64138818
• Update Time: 2025-10-22

3-(1-methoxypropan-2-yl)oxyaniline Chemical and Physical Properties

Names and Identifiers

• 3-(1-methoxypropan-2-yl)oxyaniline
• AKOS013456730
• 3-[(1-methoxypropan-2-yl)oxy]aniline
• 1343213-61-5
• EN300-1294905

• Inchi： 1S/C10H15NO2/c1-8(7-12-2)13-10-5-3-4-9(11)6-10/h3-6,8H,7,11H2,1-2H3
• InChI Key： XDTSSZSCGIKXCG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)N)C(C)COC

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-(1-methoxypropan-2-yl)oxyaniline

Recent Advances in the Study of 1343213-61-5 and 3-(1-methoxypropan-2-yl)oxyaniline in Chemical Biology and Pharmaceutical Research

The compound with the CAS number 1343213-61-5 and the specific product name 3-(1-methoxypropan-2-yl)oxyaniline have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being investigated for their potential applications in drug discovery, particularly in the development of novel therapeutic agents. This research briefing aims to provide an overview of the latest findings related to these compounds, highlighting their chemical properties, biological activities, and potential therapeutic uses.

Recent studies have focused on the synthesis and characterization of 1343213-61-5, a compound that exhibits promising pharmacological properties. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity. Preliminary in vitro assays have demonstrated that 1343213-61-5 interacts with specific biological targets, suggesting its potential as a lead compound for further drug development.

In parallel, 3-(1-methoxypropan-2-yl)oxyaniline has been studied for its role as a key intermediate in the synthesis of more complex pharmaceutical agents. Its unique chemical structure, featuring a methoxypropan-2-yl group, contributes to its stability and reactivity, making it a valuable building block in medicinal chemistry. Recent publications have detailed its use in the synthesis of novel compounds with enhanced bioactivity and reduced toxicity profiles.

One of the most notable findings in recent research is the potential application of these compounds in oncology. Preclinical studies have shown that derivatives of 1343213-61-5 exhibit selective cytotoxicity against certain cancer cell lines, while sparing normal cells. This selectivity is attributed to the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. Further investigations are underway to optimize the pharmacokinetic properties of these derivatives to improve their therapeutic efficacy.

Another area of interest is the use of 3-(1-methoxypropan-2-yl)oxyaniline in the development of antimicrobial agents. Researchers have synthesized a series of analogs and evaluated their activity against a panel of pathogenic bacteria and fungi. Initial results indicate that some of these analogs possess broad-spectrum antimicrobial activity, with minimal resistance development observed in laboratory strains. These findings underscore the potential of this compound as a scaffold for designing new antibiotics to address the growing problem of antimicrobial resistance.

In conclusion, the ongoing research on 1343213-61-5 and 3-(1-methoxypropan-2-yl)oxyaniline highlights their significant potential in drug discovery and development. The unique chemical properties and biological activities of these compounds make them promising candidates for further investigation. Future studies should focus on optimizing their pharmacological profiles, elucidating their mechanisms of action, and evaluating their safety and efficacy in clinical settings. The insights gained from these studies will contribute to the advancement of chemical biology and the development of novel therapeutic agents.